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Get Quote

The phosphorylation of fructose to D-fructose 1-phosphate is a critical initial step in fructose

metabolism, primarily occurring in the liver. This conversion is catalyzed by the enzyme

fructokinase, also known as ketohexokinase (KHK). This guide provides an in-depth overview

of the enzymatic process, including the enzyme's characteristics, reaction kinetics, and detailed

experimental protocols for its study, aimed at researchers, scientists, and professionals in drug

development.

The Key Enzyme: Fructokinase (Ketohexokinase)
Fructokinase (EC 2.7.1.4) is a phosphotransferase that specifically catalyzes the transfer of a

phosphate group from ATP to the C1 position of fructose, yielding D-fructose 1-phosphate
and ADP.[1] This reaction is the primary route for fructose utilization in the body.[2]

Reaction: ATP + D-fructose → ADP + D-fructose 1-phosphate[1]

Fructokinase is found predominantly in the liver, kidney, and small intestine.[3][4] Unlike

glucokinase, the enzyme responsible for the first step of glucose metabolism, fructokinase

activity is not regulated by insulin.[5] This lack of regulation allows for rapid phosphorylation of

fructose upon its entry into cells.[3][4]
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Isoforms: Alternative splicing of the KHK gene results in two main isoforms with distinct kinetic

properties and tissue distribution:[6]

Ketohexokinase-C (KHK-C): This is the high-affinity isoform, predominantly expressed in the

liver, kidney, and intestine. It is considered the primary enzyme for fructose metabolism.[2]

Ketohexokinase-A (KHK-A): This isoform has a lower affinity for fructose (a higher Km) and

is expressed more ubiquitously at lower levels in various tissues.[6]

Deficiency in fructokinase leads to a benign metabolic condition called essential fructosuria,

where unmetabolized fructose is excreted in the urine.[1][7]

Catalytic Mechanism
While a definitive catalytic mechanism for human ketohexokinase is still under investigation,

structural studies and comparisons with related enzymes suggest a mechanism involving a

general base catalysis. It is proposed that an aspartate residue (Asp258) in the active site acts

as a general base, abstracting a proton from the C1 hydroxyl group of fructose.[6] This

abstraction increases the nucleophilicity of the oxygen, facilitating its attack on the terminal

(gamma) phosphate of ATP, resulting in the formation of D-fructose 1-phosphate and ADP.[6]

Fructose + ATP
in Active Site

Transition State

Asp258 acts as base

Fructose 1-Phosphate + ADP Phosphate transfer

Click to download full resolution via product page

Caption: Proposed catalytic mechanism of fructokinase.

Quantitative Data
The kinetic parameters of fructokinase vary depending on the isoform and the source

organism.
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Table 1: Kinetic Parameters of Fructokinase Isoforms

Isoform Source Organism
Km for Fructose
(mM)

Notes

KHK-A Human (recombinant) 8

10-fold higher Km

than KHK-C,

suggesting lower

affinity.

KHK-C Human (recombinant) < 1
High affinity for

fructose.

Fructokinase-1 (Frk 1) Tomato -

Lower affinity for

fructose compared to

Frk 2.[1]

Fructokinase-2 (Frk 2) Tomato -

Higher affinity for

fructose than Frk 1;

inhibited by high

fructose levels.[1]

Fructokinase-I Potato Tuber 0.128 -

Fructokinase-II Potato Tuber 0.041 -

Fructokinase-III Potato Tuber 0.057
Not inhibited by

excess fructose.[8]

Table 2: General Properties and Conditions for Fructokinase Activity
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Parameter Condition/Property Source Organism

pH Optimum ~8.5 Potato Tuber[8]

Cation Requirement
Mg2+ is typically required for

ATP-dependent kinase activity.
General

Activators
K+ (10 mM) can activate some

isoforms.
Potato Tuber (FK-I)[8]

Inhibitors

MgADP, High concentrations of

fructose (for some isoforms).[1]

[8]

Potato Tuber, Tomato

Experimental Protocols
The following is a generalized protocol for the purification of fructokinase from a bacterial

source like Zymomonas mobilis.[9]
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Bacterial Cell Culture (e.g., Zymomonas mobilis)

Cell Lysis (e.g., Sonication)

Centrifugation to remove cell debris

Crude Cell-Free Extract

Ammonium Sulfate Precipitation (optional)

Dialysis

Dye-Ligand Affinity Chromatography

Ion-Exchange Chromatography

Gel Filtration Chromatography

Purified Fructokinase
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Coupled Enzyme Reactions

Fructose + ATP --(Fructokinase)--> Fructose-1-P + ADP

ADP + Substrate --(Enzyme Mix)--> AMP + NADH

ADP produced

NADH + Probe --(Developer)--> Colored Product

NADH produced

Measure Absorbance at 450 nm
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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